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Study Summary: Lobeglitazone-Warfarin Interaction

Aspect Findings

Study Design Open-label, randomized, two-period crossover study in 24 healthy male subjects [1].

| Treatments | Period 1: Lobeglitazone 0.5 mg daily for 12 days + a single dose of Warfarin 25 mg on Day

5 [1]. Period 2: Warfarin 25 mg alone [1]. | | Core Conclusion | No clinically meaningful pharmacokinetic

or pharmacodynamic interaction [1] [2]. |

Detailed Pharmacokinetic & Pharmacodynamic Data

The following tables summarize the key quantitative results from the study. The geometric mean ratios

(GMR) and their 90% confidence intervals (CI) for the primary endpoints all fell within the standard

bioequivalence range of 0.80-1.25, demonstrating a lack of interaction [1].

Table 1: Pharmacokinetics of S-Warfarin and R-Warfarin

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s533424?utm_src=pdf-body
https://www.smolecule.com/products/s533424?utm_src=pdf-interest
https://www.smolecule.com/products/s533424?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354432/
https://www.smolecule.com/products/s533424?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354432/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354432/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354432/
https://pubmed.ncbi.nlm.nih.gov/25767371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354432/
https://www.smolecule.com/products/s533424?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Analyte GMR (Warfarin + Lobeglitazone / Warfarin Alone) 90% CI

AUClast R-warfarin 1.0076 (0.9771, 1.0391)

AUClast S-warfarin 0.9880 (0.9537, 1.0235)

Cmax R-warfarin 1.0167 (0.9507, 1.0872)

Cmax S-warfarin 1.0028 (0.9518, 1.0992)

Table 2: Pharmacodynamics of Warfarin (with Lobeglitazone)

Parameter
GMR (Warfarin + Lobeglitazone / Warfarin
Alone)

90% CI

INR (AUEC0-168h) 1.0091 (0.9872,

1.0314)

Factor VII Activity (AUEC0-

168h)

0.9355 (0.9028,

0.9695)

Table 3: Key Properties of Warfarin and Lobeglitazone

Property Warfarin Lobeglitazone

Primary
Metabolic
Enzymes

CYP2C9 (S-warfarin), CYP3A4,

CYP1A2 (R-warfarin) [3] [4]

Primarily metabolized by CYP enzymes

(specific isoforms not fully elucidated)
[5].

Protein Binding ~99% (primarily to albumin) [4] ~99.9% [5].

Therapeutic Index Narrow [1] [3] -

Interaction
Outcome

No meaningful effect on PK/PD when
co-administered with Lobeglitazone

[1].

PK unaffected by Warfarin [1].
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Experimental Protocol Overview

For professionals seeking to understand or replicate the study methodology, here is a summary of the key

experimental details.

1. Study Design and Subjects

Design: A single-center, open-label, randomized, two-sequence, two-period crossover study [1].

Subjects: 24 healthy male volunteers, aged 19-55, with a body mass index of 19-27 kg/m² [1].
Key Exclusion Criteria: History of hemorrhagic disease, abnormal baseline coagulation tests (INR,

aPTT), use of interacting medications within 30 days, and hypersensitivity to the study drugs [1].

2. Dosing and Blood Sampling

Treatments: The study compared two sequences: one where subjects received lobeglitazone (0.5

mg daily for 12 days) with a single dose of warfarin (25 mg) on day 5, and another where they
received warfarin (25 mg) alone [1]. The periods were separated by a washout interval of at least 10

days [1].
Blood Collection: For warfarin PK, samples were collected pre-dose and up to 168 hours post-dose.

For lobeglitazone PK at steady state, samples were collected over 24 hours on day 4 and day 12 [1].
PD measurements (INR and Factor VII activity) were taken alongside warfarin PK sampling [1].

3. Analytical and Statistical Methods

Bioanalysis: Plasma concentrations of R- and S-warfarin and lobeglitazone were determined using
validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods [1].

Pharmacokinetics: A noncompartmental analysis was performed using Phoenix WinNonlin to
determine standard PK parameters like AUC and C~max~ [1].

Statistical Analysis: The primary analysis assessed the lack of interaction by calculating the GMRs
and 90% CIs for the AUC and C~max~ of both warfarin enantiomers. The absence of interaction was

concluded if the 90% CIs fell entirely within the 0.80-1.25 range [1].

The workflow of this clinical study can be visualized as follows:
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Study Enrollment:
24 Healthy Male Subjects

Period 1:
Lobeglitazone 0.5 mg daily

for 12 days +
Single Warfarin 25 mg on Day 5

PK/PD Assessment

PD Assessment
(INR & Factor VII)

Washout Interval
(≥10 days)

Period 2:
Single Warfarin 25 mg alone

Data Analysis:
Geometric Mean Ratios (GMR)
with 90% Confidence Intervals

Conclusion:
No Clinically Meaningful

Interaction
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Key Considerations for Researchers

Study Strengths: The crossover design efficiently controls for inter-subject variability. The study
focused on healthy subjects to isolate the drug-drug interaction without confounding disease factors

[1].
Clinical Translation: While this study provides robust evidence, researchers should note that real-

world patient populations (e.g., elderly, those with comorbidities, on multiple medications) may
present different profiles. Post-marketing surveillance remains valuable.

Mechanistic Insight: The lack of interaction suggests that lobeglitazone does not significantly inhibit
or induce the major CYP enzymes involved in warfarin's metabolism (particularly CYP2C9), and that

there is no displacement from protein-binding sites of clinical relevance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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